Cas no 69709-40-6 (1,1'-Biphenyl, 4-nitro-3-[(phenylsulfonyl)methyl]-)

1,1'-Biphenyl, 4-nitro-3-[(phenylsulfonyl)methyl]- structure
69709-40-6 structure
Product Name:1,1'-Biphenyl, 4-nitro-3-[(phenylsulfonyl)methyl]-
CAS No:69709-40-6
MF:C19H15NO4S
MW:353.39170384407
CID:391473
PubChem ID:12432931
Update Time:2025-04-19

1,1'-Biphenyl, 4-nitro-3-[(phenylsulfonyl)methyl]- Chemical and Physical Properties

Names and Identifiers

    • 1,1'-Biphenyl, 4-nitro-3-[(phenylsulfonyl)methyl]-
    • 2-(benzenesulfonylmethyl)-1-nitro-4-phenylbenzene
    • DTXSID00498069
    • 3-[(Benzenesulfonyl)methyl]-4-nitro-1,1'-biphenyl
    • 69709-40-6
    • Inchi: 1S/C19H15NO4S/c21-20(22)19-12-11-16(15-7-3-1-4-8-15)13-17(19)14-25(23,24)18-9-5-2-6-10-18/h1-13H,14H2
    • InChI Key: FUONFBUKBAIRCM-UHFFFAOYSA-N
    • SMILES: S(C1C=CC=CC=1)(CC1C(=CC=C(C2C=CC=CC=2)C=1)[N+](=O)[O-])(=O)=O

Computed Properties

  • Exact Mass: 353.07225
  • Monoisotopic Mass: 353.07217913g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 25
  • Rotatable Bond Count: 4
  • Complexity: 539
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 4.1
  • Topological Polar Surface Area: 88.3Ų

Experimental Properties

  • PSA: 77.28
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